BENGHE Validation & Comparative

Check Availability & Pricing

Economic analysis of MGA-based versus CIDR-
based synchronization

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Melengestrol

Cat. No.: B123420

An Economic and Performance Comparison of MGA-Based Versus CIDR-Based Estrus
Synchronization Protocols

For researchers and professionals in animal science and drug development, optimizing
reproductive efficiency in livestock is a primary objective. Estrus synchronization protocols are
critical tools in achieving this, particularly in cattle, by enabling the use of artificial insemination
(Al) at a predetermined time. This guide provides an objective comparison of two common
progestin-based synchronization methods: those utilizing the oral progestin Melengestrol
Acetate (MGA) and those employing a Controlled Internal Drug Release (CIDR) progesterone
insert. The analysis focuses on economic viability and performance outcomes, supported by
experimental data.

Economic Analysis: A Tale of Two Cost Structures

The economic feasibility of a synchronization protocol is a crucial factor for adoption. While
both MGA and CIDR-based systems are effective, their cost structures differ significantly in
terms of product expense, labor, and management requirements.

MGA-based protocols generally have a lower upfront cost for the progestin product itself.[1][2]
However, they necessitate a 14-day period of daily feeding to ensure consistent intake, which
can increase daily labor costs and requires meticulous feed bunk management to be effective.
[1][3] In contrast, CIDR-based protocols have a higher per-head cost for the device but offer
greater certainty of progestin delivery.[1] The labor for CIDR protocols is concentrated on the
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days of device insertion and removal, which can be an advantage in grazing heifers that are

not fed daily.[1]

An economic analysis from one study indicated that an MGA treatment protocol cost

approximately $19 less to produce a pregnant heifer compared to a 14-day CIDR protocol.[1]

Another analysis found the net cost per pregnant heifer to be similar between the two

protocols, as the lower initial cost of the MGA protocol was offset by a numerically lower Al

pregnancy rate in that specific trial.[4] The choice often comes down to a trade-off between

lower product cost and higher management intensity (MGA) versus higher product cost and

potentially more concentrated labor (CIDR).[1][3]

Table 1: Comparative Economic Factors of MGA vs. CIDR Protocols

Feature

MGA-Based
Protocols

CIDR-Based
Protocols

Citation(s)

Progestin Product
Cost

Lower per head

Higher per head

[1]3]

Labor Requirements

Daily labor for feeding

over 14 days

Labor is concentrated
on insertion and

removal days

[1]

Handling Events
(Chute)

Fewer trips through

the chute

More trips through the
chute

[1]

Management

Requires consistent
daily consumption and
good bunk

management

Ensures progestin
delivery without daily

feeding management

[1]3]

Cost per Pregnancy

Can be lower, but
dependent on

pregnancy rates

Can be higher, but
may be offset by
improved pregnancy

rates in some systems

[1]141[5]
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Performance Comparison: Preghancy and Estrus
Response Rates

The ultimate measure of a synchronization protocol's success is its ability to produce
pregnancies. Studies comparing MGA and CIDR protocols have shown variable results, often
dependent on the specific protocol used and the type of cattle (e.g., heifers vs. postpartum
COWS).

Several studies have found no statistically significant difference in fixed-time Al (FTAI)
pregnancy rates or final pregnancy rates between MGA and CIDR protocols.[1][4] For example,
a large study involving 1385 yearling heifers showed that the use of an MGA or CIDR protocol
was equally effective in a fixed-time Al program.[1] However, another study reported a greater
Al pregnancy rate in heifers treated with CIDRs (63%) compared to those treated with MGA
(47%), even though the final pregnancy rates after a clean-up bull were not different.[6] The
distribution of estrus can also be more tightly synchronized among CIDR-treated heifers.[6]

The inclusion of a CIDR can be particularly beneficial for postpartum cows that are not yet
cycling, as the progesterone can help stimulate cyclicity.[2]

Table 2: Performance Data from Comparative Studies
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Study Focus

MGA Protocol

CIDR Protocol

Outcome Citation(s)

Yearling Heifers

MGA-PG

14-day CIDR-PG

No significant
difference in

. (1]
FTAI or final

pregnancy rates.

311-day-old

Heifers

MGA-PG

14-day CIDR-PG

Al pregnancy

rates were

36.1% vs 46.3%

(not statisticall
different, ' 4l
P=0.27). Final
pregnancy rates

were similar.

Replacement

Heifers

MGA Select

14-day CIDR

Al pregnancy
rate was lower
for MGA (47% vs
63%). Final
pregnancy rates
did not differ.

Postpartum

Cows

MGA Select

Co-Synch +
CIDR

Pregnancy rate

to Al was greater

in CIDR-treated [6]
cows (60% vs

48%).

Experimental Protocols

Detailed methodologies are essential for replicating and building upon research findings. Below

are examples of common MGA and CIDR-based synchronization protocols.

MGA-PG Protocol for Beef Heifers

This protocol uses MGA to suppress estrus, followed by an injection of prostaglandin F2a

(PGF20) to regress the corpus luteum, leading to a synchronized estrus.
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e Day 1 to 14: Feed Melengestrol Acetate (MGA) at a rate of 0.5 mg per head per day. It is
critical that each animal consumes the full daily dose.

» Day 15 to 32: Remove MGA from the feed and wait for a period of 17 to 19 days. Breeding
on the first heat after MGA withdrawal is not recommended due to lower fertility.[2][7]

o Day 33: Administer an injection of Prostaglandin F2a (PGF2a, e.g., 25 mg dinoprost or 500
Kg cloprostenol).

o Day 33 onwards: Observe for estrus ("heat") and artificially inseminate animals 6 to 12 hours
after the onset of standing estrus.

o Fixed-Time Al (Optional): For a timed Al approach, a GnRH injection (100 pg) can be given
72 hours after the PGF2a injection, with Al performed at that time.

7-Day CO-Synch + CIDR Protocol for Beef Cows and
Heifers

This protocol is widely used and synchronizes both the follicular wave and the timing of
ovulation, allowing for a single, fixed-time Al.

o Day 0: Administer an injection of Gonadotropin-releasing hormone (GnRH) (100 ug) and
insert a CIDR device (1.38 g progesterone). The GnRH injection causes ovulation or
luteinization of a dominant follicle, initiating a new follicular wave.

e Day 7: Remove the CIDR device and administer an injection of PGF2a (e.g., 25 mg
dinoprost). The PGF2a causes regression of the corpus luteum.

e Day 10 (60-66 hours after CIDR removal for cows; 54 £ 2 hours for heifers): Administer a
second injection of GnRH (100 pg) and perform fixed-time artificial insemination (TAI).[2]

Visualization of Synchronization Workflows

The following diagrams illustrate the sequence and timing of events in representative MGA and
CIDR-based protocols.
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Click to download full resolution via product page

Caption: Workflow for a typical MGA-PG estrus synchronization protocol.
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Caption: Workflow for the 7-Day CO-Synch + CIDR fixed-time Al protocol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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